Orthogonal 6-Benzyloxy Protection Strategy
The 6-benzyloxy group functions as a latent phenol that can be selectively cleaved via hydrogenolysis (H₂, Pd/C) to reveal 6-OH without affecting the 7-NH₂ or the 3-oxo lactam [1]. In contrast, 7-amino-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 26215-14-5) lacks any 6-substitution, precluding late-stage O-functionalization at this position [2]. 6,7-Diamino-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 106659-52-3) cannot undergo this transformation because the 6-amino group cannot be converted to a hydroxyl via hydrogenolysis [3].
| Evidence Dimension | Availability of orthogonal deprotection at the 6-position |
|---|---|
| Target Compound Data | 6-OBn → 6-OH achievable via H₂/Pd-C; orthogonal to 7-NH₂ and 3-oxo |
| Comparator Or Baseline | CAS 26215-14-5: no 6-substituent present; CAS 106659-52-3: 6-NH₂ cannot be converted to 6-OH by hydrogenolysis |
| Quantified Difference | Target compound provides one additional vector for O-functionalization; comparators provide zero O-functionalization vectors at this position |
| Conditions | Hydrogenolysis conditions: H₂ (1 atm), 10% Pd/C, MeOH or EtOAc, room temperature, 2–24 h (standard deprotection protocol from Greene's Protective Groups) |
Why This Matters
For medicinal chemistry teams building focused libraries, the orthogonal 6-OBn group enables late-stage diversification at the 6-position after the 7-amino group has been derivatized, a capability unavailable with the two closest commercial analogs.
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- [2] ChemBase. 7-Amino-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 26215-14-5). Structural Data. View Source
- [3] Kuujia. 6,7-Diamino-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 106659-52-3). Structural Data. View Source
